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Compound of Interest

Compound Name: HKGreen-4I

Cat. No.: B8136118 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the use of HKGreen-4I, a highly sensitive

fluorescent probe for the detection of peroxynitrite (ONOO⁻) in living adherent cells.

Introduction

HKGreen-4I is a green fluorescent probe designed for the specific and sensitive detection of

peroxynitrite, a potent biological oxidant implicated in a range of physiological and pathological

processes.[1][2][3] The probe operates on a peroxynitrite-triggered oxidative N-dearylation

reaction, which results in a significant fluorescence turn-on response, allowing for the

visualization of ONOO⁻ levels in cellular and tissue samples.[2][3]

Quantitative Data
The following table summarizes the key quantitative properties of the HKGreen-4I probe:
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Property Value Reference

Maximum Excitation

Wavelength
520 nm

Maximum Emission

Wavelength
543 nm

Molecular Formula C₃₆H₃₀N₂O₁₁

Molecular Weight 666.63 g/mol

Recommended Stock Solution

Concentration
10 mM in DMSO

Recommended Working

Solution Concentration

1-10 µM in serum-free medium

or PBS

Recommended Incubation

Time

5-30 minutes at room

temperature

Experimental Protocols
This section details the step-by-step methodology for staining adherent cells with HKGreen-4I.

Reagent Preparation
1. Preparation of 10 mM HKGreen-4I Stock Solution:

Dissolve 1 mg of HKGreen-4I in 150 µL of anhydrous DMSO.

Vortex thoroughly to ensure the probe is completely dissolved.

Store the stock solution at -20°C to -80°C, protected from light. Avoid repeated freeze-thaw

cycles.

2. Preparation of 1-10 µM HKGreen-4I Working Solution:

On the day of the experiment, dilute the 10 mM stock solution in a serum-free cell culture

medium or Phosphate Buffered Saline (PBS) to the desired final concentration (typically
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between 1-10 µM).

The optimal concentration may vary depending on the cell type and experimental conditions,

and should be determined empirically.

Staining Protocol for Adherent Cells
1. Cell Seeding:

Culture adherent cells on sterile glass coverslips or in a multi-well imaging plate suitable for

fluorescence microscopy.

Seed the cells at a density that will result in a sub-confluent monolayer (approximately 70-

80% confluency) at the time of staining.

2. Probe Loading:

Remove the cell culture medium from the wells.

Wash the cells once with warm PBS.

Add the freshly prepared HKGreen-4I working solution to the cells, ensuring the entire cell

monolayer is covered (e.g., 100 µL for a single well of a 96-well plate).

Gently swirl the plate to ensure even distribution of the probe.

Incubate the cells at room temperature for 5-30 minutes, protected from light. The optimal

incubation time should be determined for each cell line and experimental setup.

3. Washing:

After incubation, gently remove the HKGreen-4I working solution.

Wash the cells twice with warm cell culture medium or PBS for 5 minutes each time to

remove any excess probe.

4. Imaging:

The cells are now ready for imaging.
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Observe the cells using a fluorescence microscope equipped with a standard FITC filter set.

Capture images using an excitation wavelength of approximately 520 nm and collecting the

emission at around 543 nm.

Visualizations
Experimental Workflow

HKGreen-4I Staining Workflow for Adherent Cells
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Click to download full resolution via product page

Caption: Workflow for HKGreen-4I staining of adherent cells.
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Caption: HKGreen-4I detects peroxynitrite via oxidative N-dearylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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